1-(Phenylmethyl)piperidine-4-thiol

• Molecular Formula: C12H17NS
• Molecular Weight: 207.34 g/mol
• IUPAC Name: 1-benzylpiperidine-4-thiol
• InChI: InChI=1S/C12H17NS/c14-12-6-8-13(9-7-12)10-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2
• InChI Key: YOZROYVCQMOCRW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1S)CC2=CC=CC=C2

Description

1-(Phenylmethyl)piperidine-4-thiol is a useful research compound. Its molecular formula is C12H17NS and its molecular weight is 207.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 1-benzyl-4-mercaptopiperidine may be prepared in the following manner: 8 g of 1-benzyl-4-acetylthiopiperidine dissolved in 85 cm3 of a 6% aqueous solution of sodium hydroxide are stirred under a nitrogen stream for 16 hours. 10 cm3 of acetic acid and 57.5 g of ammonium sulphate are added to this solution. The mixture is then extracted with two times 100 cm3 of diethyl ether and the organic phase is dried over anhydrous magnesium sulphate and concentrated to dryness at 40° C. under reduced pressure (20 mm of mercury; 2.7 kPa). 5.5 g of 1-benzyl-4-mercaptopiperidine are thus directly isolated in the form of an oil which is used as it is in subsequent synthesis.